Cas no 1250822-24-2 (1-(4-pyridinylmethyl)-2-Piperazinone)

• Product Name: 1-(4-pyridinylmethyl)-2-Piperazinone
• CAS No: 1250822-24-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 1103113
• PubChem ID: 62309813
• Update Time: 2025-04-20

1-(4-pyridinylmethyl)-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 1-(4-pyridinylmethyl)-2-Piperazinone
• 1-(pyridin-4-ylmethyl)piperazin-2-one
• DA-13585
• AKOS011593555
• 1250822-24-2

• Inchi： 1S/C10H13N3O/c14-10-7-12-5-6-13(10)8-9-1-3-11-4-2-9/h1-4,12H,5-8H2
• InChI Key： ROLMQISYFNTMRL-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1CC1C=CN=CC=1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 45.2Ų